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Compound of Interest

Compound Name: (-)-Dihydrojasmonic acid

Cat. No.: B1345552

For researchers and scientists engaged in drug development and other laboratory-based
research, the safe handling and disposal of chemical reagents like (-)-Dihydrojasmonic acid
is a critical aspect of maintaining a secure and compliant work environment. Adherence to
established protocols is paramount for personnel safety, environmental protection, and
regulatory compliance. This guide provides detailed, step-by-step procedures for the proper
disposal of (-)-Dihydrojasmonic acid, grounded in established safety data and chemical waste
management principles.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure for (-)-Dihydrojasmonic acid, it is crucial to be aware
of the associated hazards and necessary handling precautions. While some safety data sheets
(SDS) may not classify the compound as hazardous under all conditions, others indicate
potential for skin and eye irritation.[1][2] An environmental hazard, particularly toxicity to aquatic
life, cannot be ruled out in the case of improper handling or disposal.[1][3]

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.[1]
o Eye Protection: Use protective goggles or a face shield.[1][2]

e Lab Coat: A lab coat should be worn to protect from skin contact.[1]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for (-)-
Dihydrojasmonic acid and related compounds.

Property Value Source
Molecular Formula C12H2003 [41[5]
Molecular Weight 212.29 g/mol [4]

) 0.998 g/mL at 25°C (for Methyl
Density ) ] [3]
dihydrojasmonate)

. , 110°C at 0.3 hPa (for Methyl
Boiling Point _ _ [3]
dihydrojasmonate)

Step-by-Step Disposal Protocol

The disposal of (-)-Dihydrojasmonic acid must be conducted in strict accordance with local,
state, and federal regulations.[1][3] The following steps provide a general guideline for its
proper disposal:

¢ Prevent Environmental Release: Under no circumstances should (-)-Dihydrojasmonic acid
be allowed to enter drains, water courses, or the soil.[1] The substance is recognized as
being toxic to aquatic life.[3]

» Containment of Spills: In the event of a spill, immediately contain the leakage. Use a non-
combustible, inert absorbent material such as sand, diatomite, or universal binders to absorb
the spilled substance.[3][6]

o Waste Collection:

o Carefully collect the absorbed material and place it into a suitable, clearly labeled, and
closed container for disposal.[1][7]

o Itis recommended to leave chemicals in their original containers whenever possible and to
avoid mixing them with other waste.[3]
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o Handle uncleaned containers as you would the product itself.[3]

e Waste Storage:

o Store the waste container in a designated, well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[1][7]

« Engage a Licensed Waste Management Company:

o Arrange for the collection and disposal of the chemical waste through a licensed and
reputable waste management company. These companies are equipped to handle and
dispose of chemical waste in an environmentally sound and compliant manner.

» Disposal Method:

o The recommended disposal methods for similar chemical waste often include incineration
or sanitary landfill, as determined by the waste management company and in accordance
with regulations.[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (-)-
Dihydrojasmonic acid.
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(-)-Dihydrojasmonic Acid Disposal Workflow
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Caption: Disposal workflow for (-)-Dihydrojasmonic acid.
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This comprehensive guide provides the necessary information for the safe and compliant
disposal of (-)-Dihydrojasmonic acid. By following these procedures, laboratory professionals
can ensure a safe working environment and minimize their environmental impact. Always
consult your institution's specific safety protocols and the most current Safety Data Sheet
(SDS) for the chemical in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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